![molecular formula C7H7NO4 B1442379 4-Methoxy-2-oxo-1,2-dihydropyridine-3-carboxylic acid CAS No. 87853-70-1](/img/structure/B1442379.png)
4-Methoxy-2-oxo-1,2-dihydropyridine-3-carboxylic acid
Overview
Description
“4-Methoxy-2-oxo-1,2-dihydropyridine-3-carboxylic acid” is a monocarboxylic acid anion resulting from the removal of a proton from the carboxy group . It has a molecular formula of C8H9NO4 .
Synthesis Analysis
The synthesis of 2-oxo-1,2-dihydropyridine-3-carboxylic acid derivatives involves the reaction of Meldrum’s acid with triethyl orthoformate and aniline .Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the InChI string: InChI=1S/C8H9NO4/c1-9-4-3-5 (13-2)6 (7 (9)10)8 (11)12/h3-4H,1-2H3, (H,11,12) .Scientific Research Applications
1. Hydrogen Bonding and Molecular Structure Studies Research on derivatives of dihydropyridine, such as 1-ethyl-2-methyl-4-oxo-1,4-dihydro-pyridin-3-yloxyethanoic acid, reveals significant insights into hydrogen bonding and molecular structures. X-ray crystallography and NMR spectroscopy have been crucial in understanding the intramolecular and intermolecular hydrogen bonding, leading to the formation of unique structural motifs like chelate rings and infinite structures in these compounds (Dobbin et al., 1993).
2. Synthesis of Heterocyclic Derivatives Studies involving the oxidative carbonylation of 4-Yn-1-ones have led to the synthesis of various heterocyclic derivatives including dihydropyridinone. The conditions for these syntheses involve palladium-catalyzed reactions, highlighting the chemical versatility and the potential for synthesizing a wide range of chemical entities (Bacchi et al., 2005).
3. Cyclization and Structural Characterization 4-Methoxy-2-oxo-1,2-dihydropyridine-3-carboxylate has been synthesized through a series of cyclization reactions. This synthesis pathway, involving intermediates like ethyl 2-cyano-5-(dimethylamino)-3-methoxypenta-2,4-dienoate, provides insights into structural characterizations and potential applications in chemical syntheses (Chen et al., 2013).
4. Physical Properties and Solvent Interactions The physical properties such as density, sound speed, and viscosity of dihydropyridine derivatives have been measured in solvents like dimethyl sulfoxide. These studies provide insights into solute-solvent interactions and the impact of molecular structure on physical properties, which are crucial for designing drugs and other chemical applications (Baluja & Talaviya, 2016).
5. Structural Analysis and Applications in Crystallography X-ray crystallography has been used to determine the structures of various dihydropyridine derivatives. This analytical technique is fundamental in understanding the molecular geometry, bonding patterns, and other structural details, which are essential in the field of medicinal chemistry and materials science (Wang et al., 2017).
Properties
IUPAC Name |
4-methoxy-2-oxo-1H-pyridine-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7NO4/c1-12-4-2-3-8-6(9)5(4)7(10)11/h2-3H,1H3,(H,8,9)(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BERLCVCBOXAQDJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=O)NC=C1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70702423 | |
Record name | 4-Methoxy-2-oxo-1,2-dihydropyridine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70702423 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
169.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
87853-70-1 | |
Record name | 4-Methoxy-2-oxo-1,2-dihydropyridine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70702423 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-methoxy-2-oxo-1,2-dihydropyridine-3-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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